Cas no 379239-37-9 (N-2-(3,4-dimethoxyphenyl)ethyl-5-(4-fluorophenyl)-6-methylthieno2,3-dpyrimidin-4-amine)
N-2-(3,4-dimethoxyphenyl)ethyl-5-(4-fluorophenyl)-6-methylthieno2,3-dpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- N-2-(3,4-dimethoxyphenyl)ethyl-5-(4-fluorophenyl)-6-methylthieno2,3-dpyrimidin-4-amine
- N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine
- Z57922164
- AKOS000811694
- Oprea1_579589
- F1441-0188
- 379239-37-9
- N-(3,4-dimethoxyphenethyl)-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine
- DTXSID501122147
-
- Inchi: 1S/C23H22FN3O2S/c1-14-20(16-5-7-17(24)8-6-16)21-22(26-13-27-23(21)30-14)25-11-10-15-4-9-18(28-2)19(12-15)29-3/h4-9,12-13H,10-11H2,1-3H3,(H,25,26,27)
- InChI Key: GPNNMWGTNFQNCI-UHFFFAOYSA-N
- SMILES: S1C2C(=C(N=CN=2)NCCC2C=CC(=C(C=2)OC)OC)C(C2C=CC(=CC=2)F)=C1C
Computed Properties
- Exact Mass: 423.14167629g/mol
- Monoisotopic Mass: 423.14167629g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 84.5Ų
N-2-(3,4-dimethoxyphenyl)ethyl-5-(4-fluorophenyl)-6-methylthieno2,3-dpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1441-0188-2μmol |
N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine |
379239-37-9 | 90%+ | 2μmol |
$57.0 | 2023-08-13 | |
| Life Chemicals | F1441-0188-5μmol |
N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine |
379239-37-9 | 90%+ | 5μmol |
$63.0 | 2023-08-13 | |
| Life Chemicals | F1441-0188-10μmol |
N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine |
379239-37-9 | 90%+ | 10μmol |
$69.0 | 2023-08-13 | |
| Life Chemicals | F1441-0188-20μmol |
N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine |
379239-37-9 | 90%+ | 20μmol |
$79.0 | 2023-08-13 | |
| Life Chemicals | F1441-0188-1mg |
N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine |
379239-37-9 | 90%+ | 1mg |
$54.0 | 2023-08-13 | |
| Life Chemicals | F1441-0188-2mg |
N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine |
379239-37-9 | 90%+ | 2mg |
$59.0 | 2023-08-13 | |
| Life Chemicals | F1441-0188-3mg |
N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine |
379239-37-9 | 90%+ | 3mg |
$63.0 | 2023-08-13 | |
| Life Chemicals | F1441-0188-4mg |
N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine |
379239-37-9 | 90%+ | 4mg |
$66.0 | 2023-08-13 | |
| Life Chemicals | F1441-0188-5mg |
N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine |
379239-37-9 | 90%+ | 5mg |
$69.0 | 2023-08-13 | |
| Life Chemicals | F1441-0188-10mg |
N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine |
379239-37-9 | 90%+ | 10mg |
$79.0 | 2023-08-13 |
N-2-(3,4-dimethoxyphenyl)ethyl-5-(4-fluorophenyl)-6-methylthieno2,3-dpyrimidin-4-amine Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-5-(4-fluorophenyl)-6-methylthieno2,3-dpyrimidin-4-amine
Introduction to N-2-(3,4-dimethoxyphenyl)ethyl-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine (CAS No. 379239-37-9)
N-2-(3,4-dimethoxyphenyl)ethyl-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 379239-37-9, belongs to the class of thieno[2,3-d]pyrimidine derivatives, which are known for their broad spectrum of biological activities. The presence of multiple aromatic rings and heterocyclic structures makes this molecule a promising candidate for further investigation in drug discovery and development.
The N-2-(3,4-dimethoxyphenyl)ethyl moiety in the molecular structure contributes to the compound's lipophilicity and potential interaction with biological targets. This feature is particularly intriguing for researchers exploring novel mechanisms of action in therapeutic interventions. Additionally, the 5-(4-fluorophenyl) substituent introduces a fluorine atom, which is commonly used in medicinal chemistry to enhance metabolic stability and binding affinity. The 6-methylthieno[2,3-d]pyrimidin-4-amine core structure suggests a potential role in modulating enzyme activity or receptor binding, areas that are critical for developing new pharmaceutical agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have indicated that thieno[2,3-d]pyrimidine derivatives exhibit inhibitory effects on various kinases and other enzymes involved in cancer progression. The specific arrangement of atoms in N-2-(3,4-dimethoxyphenyl)ethyl-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine may confer unique interactions with these targets, making it a valuable scaffold for designing next-generation therapeutics.
In vitro studies have begun to explore the pharmacological potential of this compound. Initial findings suggest that it may possess anti-proliferative properties, particularly against certain cancer cell lines. The combination of the dimethoxyphenyl and fluorophenyl groups appears to enhance its ability to disrupt signaling pathways associated with tumor growth. Furthermore, the methylthieno[2,3-d]pyrimidin-4-amine core has shown promise in modulating inflammatory responses, which could be beneficial in treating chronic inflammatory diseases.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, have been employed to construct the complex framework efficiently. The development of scalable synthetic routes is crucial for moving this compound into preclinical and clinical studies.
One of the most exciting aspects of this research is the potential for structure-based drug design. By leveraging high-resolution crystal structures of protein targets obtained through X-ray crystallography or cryo-electron microscopy, researchers can refine the structure of N-2-(3,4-dimethoxyphenyl)ethyl-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine to optimize its binding affinity and selectivity. This approach has already led to significant breakthroughs in developing small molecule inhibitors with high therapeutic efficacy.
The role of fluorine atoms in medicinal chemistry cannot be overstated. Their electronic properties allow them to modulate both the physical chemical properties of molecules and their biological activity. In N-2-(3,4-dimethoxyphenyl)ethyl-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine, the fluorine at position 4 enhances its interaction with biological targets by increasing lipophilicity and reducing metabolic degradation. This feature has been exploited in numerous successful drugs on the market today.
As research continues to uncover new therapeutic applications for thieno[2,3-d]pyrimidine derivatives, compounds like N-2-(3,4-dimethoxyphenyl)ethyl-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine are poised to play a pivotal role in addressing unmet medical needs. The combination of innovative synthetic methodologies and sophisticated biophysical techniques ensures that these molecules will be thoroughly evaluated for their potential as lead candidates in drug development pipelines.
The future directions of research on this compound include exploring its mechanism of action in greater detail and identifying any potential off-target effects. By employing techniques such as surface plasmon resonance (SPR), nuclear magnetic resonance (NMR), and mass spectrometry (MS), researchers can gain insights into how this molecule interacts with its biological targets at both the molecular and cellular levels. These studies will provide a solid foundation for designing more effective derivatives with improved pharmacokinetic profiles.
In conclusion,N-2-(3,4-dimethoxyphenyl)ethyl-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-am ine (CAS No. 379239-37-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical properties and promising biological activities make it an attractive candidate for further exploration in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this one will undoubtedly contribute to the development of innovative treatments that improve patient outcomes worldwide.
379239-37-9 (N-2-(3,4-dimethoxyphenyl)ethyl-5-(4-fluorophenyl)-6-methylthieno2,3-dpyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)